Cas no 2549021-85-2 (4-[4-(2-Fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine)
4-[4-(2-Fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4-[4-(2-Fluorophenyl)-1-piperazinyl]-2,5,6-trimethylpyrimidine
- 2549021-85-2
- AKOS040730438
- F6789-4544
- 4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine
- 4-[4-(2-Fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine
-
- Inchi: 1S/C17H21FN4/c1-12-13(2)19-14(3)20-17(12)22-10-8-21(9-11-22)16-7-5-4-6-15(16)18/h4-7H,8-11H2,1-3H3
- InChI Key: PAMYSDHSNDPUNS-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1N1CCN(C2C(C)=C(C)N=C(C)N=2)CC1
Computed Properties
- Exact Mass: 300.17502485g/mol
- Monoisotopic Mass: 300.17502485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.171±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 455.5±45.0 °C(Predicted)
- pka: 8.97±0.50(Predicted)
4-[4-(2-Fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6789-4544-2μmol |
4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine |
2549021-85-2 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6789-4544-5μmol |
4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine |
2549021-85-2 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6789-4544-10μmol |
4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine |
2549021-85-2 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6789-4544-20μmol |
4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine |
2549021-85-2 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6789-4544-1mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine |
2549021-85-2 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6789-4544-2mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine |
2549021-85-2 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6789-4544-3mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine |
2549021-85-2 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6789-4544-4mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine |
2549021-85-2 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6789-4544-5mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine |
2549021-85-2 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6789-4544-10mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine |
2549021-85-2 | 10mg |
$118.5 | 2023-09-07 |
4-[4-(2-Fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-[4-(2-Fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine
Introduction to CAS No. 2549021-85-2: 4-[4-(2-Fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine
The compound CAS No. 2549021-85-2, also known as 4-[4-(2-fluorophenyl)piperazin-1-yl]-2,5,6-trimethylpyrimidine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of a piperazine ring and a fluorophenyl group introduces unique electronic and steric properties, making it a valuable compound for research and development.
The structure of this compound is characterized by a pyrimidine ring substituted with three methyl groups at positions 2, 5, and 6. Additionally, the piperazine ring is attached to the pyrimidine at position 4 and bears a fluorophenyl group at position 1 of the piperazine ring. This substitution pattern not only enhances the molecule's stability but also provides opportunities for further functionalization in synthetic chemistry.
Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The incorporation of a piperazine ring in this compound adds versatility to its pharmacological profile, potentially enabling interactions with various biological targets. The fluorophenyl group further modulates the electronic properties of the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions critical for bioactivity.
From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the formation of the pyrimidine core, followed by the introduction of methyl groups at specific positions. The coupling of the piperazine ring with the fluorophenyl group is achieved through nucleophilic aromatic substitution or other suitable methods, depending on the desired regiochemistry.
The chemical properties of CAS No. 2549021-85-2 make it an attractive candidate for exploring its potential in medicinal chemistry. For instance, its ability to act as a scaffold for drug design has been demonstrated in recent research where it was used as a template for developing inhibitors targeting specific protein kinases involved in cancer progression.
In addition to its pharmacological applications, this compound also finds relevance in materials science due to its rigid structure and potential for self-assembly into supramolecular architectures. Researchers have explored its use in constructing coordination polymers and metal-organic frameworks (MOFs), where its nitrogen atoms can serve as ligands for metal ions.
The development of efficient synthetic routes for this compound remains an active area of research. Recent advancements in catalytic methods and asymmetric synthesis have enabled better control over stereochemical outcomes, paving the way for large-scale production if required.
In conclusion, CAS No. 2549021-85-2 represents a versatile platform for exploring new chemical entities with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a promising candidate for future innovations in drug discovery and materials science.
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